Cas no 98071-93-3 (1H-Tetrazole-1-acetic acid, 5-methyl-, hydrazide)

• Product Name: 1H-Tetrazole-1-acetic acid, 5-methyl-, hydrazide
• CAS No: 98071-93-3
• MF: C₄H₈N₆O
• MW: 156.14591884613
• MDL: MFCD01446032
• CID: 1002377
• PubChem ID: 4771174
• Update Time: 2025-05-20

1H-Tetrazole-1-acetic acid, 5-methyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-1-acetic acid, 5-methyl-, hydrazide
• 5-methyltetrazol-1-ylacetic acid hydrazide
• SCHEMBL18839784
• AKOS000297054
• 2-(5-methyltetrazol-1-yl)acetohydrazide
• 2-(5-methyl-1H-tetrazol-1-yl)acetohydrazide
• 98071-93-3

• MDL： MFCD01446032
• Inchi： 1S/C4H8N6O/c1-3-7-8-9-10(3)2-4(11)6-5/h2,5H2,1H3,(H,6,11)
• InChI Key： IWZSRFASOXDYPG-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=NN=N1)NN

Computed Properties

• Exact Mass: 156.07595890g/mol
• Monoisotopic Mass: 156.07595890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Melting Point: 137.5-138.5 °C
• Boiling Point: 545.6±29.0 °C(Predicted)
• pka: 11.42±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 1H-Tetrazole-1-acetic acid, 5-methyl-, hydrazide

Recent Advances in the Study of 1H-Tetrazole-1-acetic acid, 5-methyl-, hydrazide (CAS: 98071-93-3)

1H-Tetrazole-1-acetic acid, 5-methyl-, hydrazide (CAS: 98071-93-3) is a specialized tetrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. Recent studies have explored its utility as a versatile building block in the synthesis of bioactive compounds, particularly in the context of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1H-Tetrazole-1-acetic acid, 5-methyl-, hydrazide as a key intermediate in the synthesis of novel tetrazole-based hydrazide derivatives. The study demonstrated that this compound exhibits remarkable stability under physiological conditions, making it an attractive candidate for further derivatization. The researchers employed a combination of NMR spectroscopy and mass spectrometry to characterize the compound and its derivatives, confirming their structural integrity and purity.

Another significant advancement was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters, where the antimicrobial properties of 1H-Tetrazole-1-acetic acid, 5-methyl-, hydrazide derivatives were evaluated. The study revealed that certain derivatives exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The authors attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that warrants further exploration for the development of new antibiotics.

Recent computational studies have also shed light on the potential of 1H-Tetrazole-1-acetic acid, 5-methyl-, hydrazide as a scaffold for designing enzyme inhibitors. Molecular docking simulations conducted in 2023 suggested that tetrazole-based hydrazides could selectively bind to the active sites of key enzymes involved in cancer progression, such as matrix metalloproteinases (MMPs). These findings open new avenues for the development of targeted therapies for various malignancies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1H-Tetrazole-1-acetic acid, 5-methyl-, hydrazide derivatives. A 2023 review in Expert Opinion on Drug Discovery highlighted the need for further studies to address issues such as bioavailability and metabolic stability. Future research directions may include the development of prodrug strategies or the incorporation of this scaffold into hybrid molecules with enhanced therapeutic profiles.

In conclusion, 1H-Tetrazole-1-acetic acid, 5-methyl-, hydrazide (CAS: 98071-93-3) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery efforts. Continued research into its derivatives and mechanisms of action will likely yield novel therapeutic agents in the coming years.